1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(4-methylpiperidin-1-yl)propan-2-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound features a 7-chloro-2,3-dimethyl-substituted indole core linked via a propan-2-ol chain to a 4-methylpiperidin-1-yl group. The 4-methylpiperidine moiety contributes to lipophilicity, which could affect bioavailability and metabolic stability. The molecular weight is approximately 334.88 g/mol, inferred from structurally similar compounds like BE62913 (C₁₉H₂₇ClN₂O) .
Properties
IUPAC Name |
1-(7-chloro-2,3-dimethylindol-1-yl)-3-(4-methylpiperidin-1-yl)propan-2-ol | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27ClN2O/c1-13-7-9-21(10-8-13)11-16(23)12-22-15(3)14(2)17-5-4-6-18(20)19(17)22/h4-6,13,16,23H,7-12H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMNWQRSULUAYSC-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)CC(CN2C(=C(C3=C2C(=CC=C3)Cl)C)C)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27ClN2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural and Functional Group Variations
The following table summarizes key structural differences and similarities:
Key Observations
Amine Substituent Impact
- 4-Methylpiperidine vs. Azepane (BE62913): Both compounds share the same indole core and molecular weight. However, the 6-membered 4-methylpiperidine ring in the target compound may offer better metabolic stability compared to the 7-membered azepane in BE62913, as smaller rings are often preferred in drug design for reduced conformational flexibility and enhanced target binding .
Aromatic Group Variations
- Indole vs. Naphthyloxy (): The target compound’s indole NH group may participate in hydrogen bonding, enhancing receptor affinity, whereas the naphthyloxy group in relies on hydrophobic interactions .
- Chloro vs. Diphenyl Substituents (): The 2,3-diphenyl substitution in increases steric bulk, which could hinder membrane penetration but improve selectivity for hydrophobic binding pockets .
Physicochemical Properties
- Lipophilicity: The 4-methylpiperidine group in the target compound likely increases lipophilicity compared to morpholine () but may align with azepane (BE62913). Enhanced lipophilicity could improve blood-brain barrier penetration .
- Solubility: Morpholine-containing analogs () may exhibit higher aqueous solubility due to the oxygen atom’s polarity, whereas 4-methylpiperidine and azepane analogs prioritize lipid solubility .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
